Cas no 2171778-43-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171778-43-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6286469
• PubChem ID: 165574997
• Update Time: 2025-10-30

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidin-3-yl}acetic acid
• EN300-1536341
• 2171778-43-9
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)11-12-25(27(33)30-14-13-19(16-30)15-26(31)32)29-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24-25H,11-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： QDNRFEFAGBZERZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylpyrrolidin-3-yl}acetic acid

Compound CAS No 2171778-43-9: A Comprehensive Overview

The compound with CAS No 2171778-43-9, known as 2-{1-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methylhexanoyl]pyrrolidin-3-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an acetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability. The presence of the pyrrolidine ring introduces rigidity and enhances the molecule's ability to interact with biological targets, such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step processes involving peptide coupling reactions and selective protection/deprotection strategies. Researchers have optimized reaction conditions to improve yield and purity, paving the way for large-scale production and further biological testing.

Biological Activity and Applications

Initial studies on this compound have revealed its potential as a modulator of key biological pathways. Preclinical data suggest that it exhibits selective inhibitory activity against certain proteases, making it a promising candidate for the development of therapeutic agents targeting diseases such as cancer or inflammatory disorders.

In addition to its enzymatic activity, this compound has shown remarkable stability in physiological conditions, which is essential for its pharmacokinetic profile. Ongoing research is focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to evaluate its suitability as an oral or injectable drug.

Latest Research Findings

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of this compound with its target proteins. Advanced molecular docking studies have identified critical binding motifs that contribute to its high affinity and selectivity.

Clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Early results indicate favorable tolerability profiles, with minimal adverse effects reported at therapeutic doses.

Conclusion

The compound CAS No 2171778-43-9 represents a significant advancement in medicinal chemistry, offering new possibilities for the treatment of various diseases. With ongoing research and development efforts, this molecule holds great promise for becoming a cornerstone in modern therapeutics.